Cas no 2680702-57-0 (5-amino-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-amino-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2680702-57-0
• MF: C₁₀H₁₃N₃O₄S
• MW: 271.292920827866
• CID: 5631787
• PubChem ID: 165937364
• Update Time: 2025-05-21

5-amino-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283509
• 5-amino-2-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylic acid
• 2680702-57-0
• 5-amino-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C10H13N3O4S/c1-2-5-17-10(16)12-4-3-6-13-7(9(14)15)8(11)18-6/h2H,1,3-5,11H2,(H,12,16)(H,14,15)
• InChI Key： YJMFEVQEJLILOD-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)N=C1CCNC(=O)OCC=C)N

Computed Properties

• Exact Mass: 271.06267708g/mol
• Monoisotopic Mass: 271.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 143Ų

Additional information on 5-amino-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 5-amino-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2680702-57-0)

5-amino-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2680702-57-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique thiazole core and carboxylic acid functionality, is a promising candidate for the development of novel therapeutics. Its molecular structure combines a prop-2-en-1-yloxy carbonylamino group with an amino-thiazole scaffold, making it a versatile intermediate for further chemical modifications.

The growing interest in thiazole derivatives stems from their broad pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly intrigued by the potential of 5-amino-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid to serve as a building block for targeted drug delivery systems. Its carboxylic acid moiety allows for easy conjugation with other molecules, enhancing its applicability in bioconjugation and prodrug strategies.

In the context of current trends, the demand for small molecule therapeutics and precision medicine has driven the exploration of compounds like CAS No. 2680702-57-0. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Its molecular weight and logP values suggest good bioavailability, a critical factor in modern drug development.

Another hot topic in the scientific community is the role of heterocyclic compounds in addressing antibiotic resistance. The thiazole ring in 5-amino-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid is structurally similar to motifs found in several FDA-approved antibiotics, sparking interest in its potential as a new antimicrobial agent. Researchers are investigating its mechanism of action, particularly its ability to inhibit bacterial enzymatic pathways.

From a synthetic chemistry perspective, the compound's allyloxy carbonylamino group offers a handle for further functionalization, making it a valuable intermediate in peptide mimetics and biomacromolecule design. Its stability under physiological conditions also makes it suitable for in vivo applications. Recent studies have explored its use in click chemistry reactions, leveraging its alkene functionality for bioorthogonal labeling.

The compound's CAS No. 2680702-57-0 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening campaigns. Its IUPAC name and SMILES notation are often queried by chemists looking to incorporate its scaffold into larger drug-like molecules. Additionally, its hydrogen bond donor/acceptor profile aligns with the Lipinski's Rule of Five, a key consideration in lead optimization.

In summary, 5-amino-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid represents a compelling case study in the intersection of medicinal chemistry and drug design. Its structural features and functional groups position it as a valuable tool for researchers tackling challenges in infectious diseases, cancer therapy, and bioconjugation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of small molecule therapeutics.